Cas no 398999-82-1 (N,4-dimethyl-N-(4-{(4-methylphenyl)carbamoylmethoxy}phenyl)benzamide)

• Product Name: N,4-dimethyl-N-(4-{(4-methylphenyl)carbamoylmethoxy}phenyl)benzamide
• CAS No: 398999-82-1
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 6093083
• PubChem ID: 1542379
• Update Time: 2025-07-01

N,4-dimethyl-N-(4-{(4-methylphenyl)carbamoylmethoxy}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-N-(4-{(4-methylphenyl)carbamoylmethoxy}phenyl)benzamide
• N,4-dimethyl-N-(4-(2-oxo-2-(p-tolylamino)ethoxy)phenyl)benzamide
• Benzamide, N,4-dimethyl-N-[4-[2-[(4-methylphenyl)amino]-2-oxoethoxy]phenyl]-
• N,4-dimethyl-N-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)benzamide
• N,4-dimethyl-N-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]benzamide
• AKOS024601163
• Oprea1_582290
• F0841-0088
• 398999-82-1

• Inchi： 1S/C24H24N2O3/c1-17-4-8-19(9-5-17)24(28)26(3)21-12-14-22(15-13-21)29-16-23(27)25-20-10-6-18(2)7-11-20/h4-15H,16H2,1-3H3,(H,25,27)
• InChI Key： QJELWXSSSGPXFN-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=C(OCC(NC2=CC=C(C)C=C2)=O)C=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 388.17869263g/mol
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 638.7±55.0 °C(Predicted)
• pka: 13.36±0.70(Predicted)

Additional information on N,4-dimethyl-N-(4-{(4-methylphenyl)carbamoylmethoxy}phenyl)benzamide

N,4-Dimethyl-N-(4-{(4-Methylphenyl)Carbamoylmethoxy}Phenyl)Benzamide: A Comprehensive Overview

N,4-Dimethyl-N-(4-{(4-Methylphenyl)Carbamoylmethoxy}Phenyl)Benzamide, also known by its CAS number 398999-82-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. Researchers have explored its role in drug development, particularly in the context of targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The molecular structure of this compound is characterized by a benzamide backbone with substituents that include methyl groups and a carbamoylmethoxy moiety. These structural features contribute to its stability and bioavailability, making it a valuable candidate for further study. Recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with biological systems, providing deeper insights into its mechanism of action.

One of the most exciting developments involving N,4-Dimethyl-N-(4-{(4-Methylphenyl)Carbamoylmethoxy}Phenyl)Benzamide is its potential as a lead compound in the design of new therapeutic agents. Studies have shown that it exhibits selective inhibition of certain kinases, which are key players in cellular signaling pathways. This selectivity is crucial for minimizing off-target effects and enhancing the efficacy of potential drugs derived from this compound.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new types of semiconductors or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers, which could be utilized in the creation of advanced nanomaterials.

The synthesis of N,4-Dimethyl-N-(4-{(4-Methylphenyl)Carbamoylmethoxy}Phenyl)Benzamide involves a multi-step process that requires precise control over reaction conditions. Recent improvements in synthetic methodologies have made it possible to produce this compound with higher yields and greater purity. These advancements are essential for scaling up production if the compound is to be used in large-scale applications.

From an environmental perspective, understanding the fate and transport of this compound is critical for ensuring its safe use. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for further research into its environmental impact.

In conclusion, N,4-Dimethyl-N-(4-{(4-Methylphenyl)Carbamoylmethoxy}Phenyl)Benzamide represents a promising compound with diverse applications across multiple fields. Its unique chemical properties, combined with recent advances in research methodologies, position it as a key player in future innovations. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both scientific research and industrial applications.